![molecular formula C17H23N3O2 B4255160 N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide](/img/structure/B4255160.png)
N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide
Overview
Description
N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide, also known as MPMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPMPA belongs to the class of pyrazole derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide is not fully understood, but it is believed to act by modulating various signaling pathways such as the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has also been shown to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to induce apoptosis by activating caspase-3 and caspase-9. N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has also been shown to inhibit the migration and invasion of cancer cells by downregulating the expression of MMP-9. In inflammation, N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. In neurodegenerative disorders, N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to reduce oxidative stress and inflammation by increasing the expression of antioxidant enzymes such as SOD and catalase.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide is its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative disorders. N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has also been shown to have low toxicity in animal studies. However, one of the limitations of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide is its poor solubility in water, which can affect its bioavailability and pharmacokinetics. N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide also requires further studies to determine its safety and efficacy in human trials.
Future Directions
There are several future directions for the research on N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide. One of the directions is to optimize the synthesis method to improve the yield and purity of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide. Another direction is to study the pharmacokinetics and bioavailability of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide to determine its optimal dosage and administration route. Further studies are also needed to determine the safety and efficacy of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide in human trials. In addition, the potential therapeutic applications of N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide in other fields such as cardiovascular diseases and metabolic disorders should be explored.
Scientific Research Applications
N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation is a key factor in the pathogenesis of many diseases, and N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In neurodegenerative disorders, N-(3-methoxypropyl)-N-(4-methylbenzyl)-2-(1H-pyrazol-1-yl)acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
properties
IUPAC Name |
N-(3-methoxypropyl)-N-[(4-methylphenyl)methyl]-2-pyrazol-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c1-15-5-7-16(8-6-15)13-19(10-4-12-22-2)17(21)14-20-11-3-9-18-20/h3,5-9,11H,4,10,12-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEUIYVYPHSVQFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN(CCCOC)C(=O)CN2C=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.